N-(2,5-dimethoxyphenyl)naphtho[2,1-b]furan-2-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C21H17NO4/c1-24-14-8-10-19(25-2)17(11-14)22-21(23)20-12-16-15-6-4-3-5-13(15)7-9-18(16)26-20/h3-12H,1-2H3,(H,22,23)
• InChI Key: XJXIUTKBVCYRNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43
• Molecular Formula: C21H17NO4
• Molecular Weight: 347.4 g/mol

Description

N-(2,5-dimethoxyphenyl)naphtho[2,1-b]furan-2-carboxamide, also known as DNQX, is a synthetic compound that is widely used in scientific research for its ability to block the activity of glutamate receptors in the brain. Glutamate is the primary excitatory neurotransmitter in the brain and is involved in many important physiological processes, including learning, memory, and synaptic plasticity. DNQX is a potent and selective antagonist of the AMPA subtype of glutamate receptors and has been extensively studied for its role in these processes.

Mechanism of Action

N-(2,5-dimethoxyphenyl)naphtho[2,1-b]furan-2-carboxamide acts as a competitive antagonist of the AMPA subtype of glutamate receptors. It binds to the receptor at the same site as glutamate and prevents its binding, thereby blocking the activity of the receptor. This leads to a decrease in the excitatory activity of the neuron and has important implications for many physiological processes.
Biochemical and Physiological Effects
The blockade of AMPA receptors by N-(2,5-dimethoxyphenyl)naphtho[2,1-b]furan-2-carboxamide has many important biochemical and physiological effects. It has been shown to impair learning and memory in animal models, indicating the importance of these receptors in these processes. Additionally, it has been shown to have neuroprotective effects in certain models of neurodegenerative diseases, indicating its potential therapeutic value.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)naphtho[2,1-b]furan-2-carboxamide in lab experiments is its potency and selectivity for AMPA receptors. This allows researchers to study the role of these receptors in isolation and gain a better understanding of their underlying mechanisms. However, one limitation is that it only blocks the activity of AMPA receptors and not other glutamate receptors, such as NMDA receptors, which may also be involved in the processes being studied.

Future Directions

There are many future directions for the study of N-(2,5-dimethoxyphenyl)naphtho[2,1-b]furan-2-carboxamide and its role in physiological processes. One area of interest is its potential therapeutic value in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to better understand the underlying mechanisms of its neuroprotective effects. Finally, the development of more potent and selective AMPA receptor antagonists may have important implications for the treatment of a wide range of neurological disorders.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)naphtho[2,1-b]furan-2-carboxamide is widely used in scientific research for its ability to block the activity of AMPA receptors. This has important implications for the study of many physiological processes, including learning, memory, and synaptic plasticity. By blocking the activity of AMPA receptors, researchers can study the role of these receptors in these processes and gain a better understanding of their underlying mechanisms.